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The following table synthesizes data from multiple studies on Arabidopsis thaliana ethylene receptor

mutants, highlighting the impact of different mutant combinations on growth and development. A key

finding across research is that ethylene receptors function as negative regulators of the pathway; their loss

leads to constitutive ethylene responses [1] [2].

Mutant
Combination

Receptors
Present

Receptors
Absent

Phenotype
Description

Key Experimental
Context

Single Mutants
(e.g., etr1, ers1)
[1] [3]

4 others 1 No obvious phenotype
in air; functionally
redundant [1] [3].

Etiolated seedling assay

(triple response); light-
grown seedling and adult

plant morphology.

ers1 etr1 double
mutant [1] [3]

ETR2,

EIN4,
ERS2

ETR1,

ERS1

Severe constitutive
response: miniature
rosette, delayed

flowering, sterility in
light-grown plants; more

severe than ctr1 [1] [3].

Comparative analysis

with other constitutive
mutants (ctr1, triple

mutants); introduction of
ein2 mutation to test

dependency.

Subfamily II
triple mutant

ERS1,

ERS2

ETR1,

ETR2, EIN4

Constitutive ethylene
response, but less

Etiolated seedling

hypocotyl growth assay;
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Mutant
Combination

Receptors
Present

Receptors
Absent

Phenotype
Description

Key Experimental
Context

(e.g., etr1 etr2
ein4) [1] [4]

severe than ers1 etr1
double mutant [1].

rosette size
measurement.

Receptor triple
mutants (various

combinations) [1]

2 others 3 Partial constitutive
ethylene response in

etiolated seedlings, but
remain responsive to

exogenous ethylene [1].

Hypocotyl length
measurement in dark-

grown seedlings
with/without ethylene.

ers1 etr2 ein4
ers2 (ERS1
quadruple) [3]

ETR1 ERS1,

ETR2,
EIN4, ERS2

Strong growth
inhibition (severe
constitutive response)

[3].

Seedling hypocotyl

length, primary root
length, and rosette

growth analysis.

etr1 etr2 ein4
ers2 (ETR1
quadruple) [3]

ERS1 ETR1,

ETR2,
EIN4, ERS2

Mild growth inhibition
(weak constitutive
response) [3].

Seedling hypocotyl

length, primary root
length, and rosette

growth analysis.

Key Experimental Methodologies

The data in the comparison table are generated through well-established protocols. Here are the core

methodologies used in the cited studies.

Genetic Crossing and Mutant Generation: Combinatorial mutant lines are created by crossing
individual T-DNA insertion or other loss-of-function alleles. The identity of complex mutants is

confirmed via PCR-based genotyping [1] [3]. In some studies, CRISPR-Cas9 is used to generate
quintuple mutant backgrounds lacking all five native receptors [4].

Phenotypic Characterization
Etiolated Seedling "Triple Response" Assay: Seeds are germinated and grown in the dark

for 3-5 days in the presence of air or ethylene (or its precursor ACC). Phenotypes scored
include: hypocotyl length, root length, and apical hook exaggeration [1] [5] [3]. This is the

standard bioassay for ethylene response.
Light-Grown Plant Morphology: Seedlings and adult plants grown under normal light

conditions are analyzed for rosette diameter, leaf size, primary root length, root hair
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density, flowering time, and fertility [1] [6] [3].

Biochemical Complementation: Transgenic expression of wild-type or mutated receptor
genes (e.g., ETR1p:ETR1, ETR1p:etr1-1) in a mutant background is used to test receptor

function and the importance of specific protein domains [5] [3] [4].
Molecular Analyses

Gene Expression Analysis: Quantitative RT-PCR or microarrays measure transcript levels of
ethylene-responsive genes (e.g., CHIB, ERF1) to quantify signaling output [6] [3].

Epistasis Analysis: Double mutants are generated to determine genetic hierarchy. For
example, introducing an ein2 loss-of-function mutation into a constitutive receptor mutant

background (e.g., ers1 etr1) tests if the phenotype is dependent on the central signaling protein
EIN2 [1].

Ethylene Signaling Pathway and Mutant Impact

The diagrams below illustrate the canonical ethylene signaling pathway and how receptor mutants alter its

function.
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Figure 1: Canonical Ethylene Signaling Pathway
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Figure 2: Signaling State in Receptor Loss-of-Function Mutants
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Research Implications and Future Directions

The functional analysis of ethylene receptor mutants reveals several critical concepts and open questions for

future research.
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Functional Specialization vs. Redundancy: While the receptors show significant functional

redundancy, certain isoforms play more critical roles. The severe phenotype of the ers1 etr1 double
mutant underscores the primary importance of subfamily I receptors (ETR1 and ERS1) in

signaling, especially in light-grown plants [1] [3].
Alternative Signaling Pathways: Genetic evidence suggests that ethylene receptors can partially

repress ethylene responses through a pathway that does not involve CTR1, potentially mediated by
the N-terminal portion of the receptor [7].

Dual Function of Receptors: Some studies propose that ERS1 may have a dual role, acting as a
negative regulator in some contexts but also promoting ethylene responses in an ETR1-dependent

manner [3].
Ligand Binding Affinity and Sensitivity: Recent research using engineered receptors with altered

ethylene-binding affinity (e.g., ETR1Asp25Asn) demonstrates that binding affinity is a direct
determinant of plant sensitivity to the hormone and can fine-tune growth responses [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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